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Compound of Interest

Compound Name: Dimezone

Cat. No.: B1581554 Get Quote

Disclaimer: The term "Dimezone" can refer to several different chemical entities. This

document primarily focuses on Dimezone S (CAS 13047-13-7), a compound used as a

herbicide, pesticide, and photographic developing agent, for which public toxicity data is most

readily available.[1][2] Another notable compound is Dimebon (latrepirdine), an investigational

drug for which clinical trial safety data exists.[3][4][5] This guide will specify which compound is

being referenced.

Introduction to Dimezone S
Dimezone S, chemically known as 4-(Hydroxymethyl)-4-methyl-1-phenyl-3-pyrazolidinone, is a

cream to yellow crystalline powder.[1] It is utilized in agricultural applications as a herbicide to

control broadleaf weeds and as a broad-spectrum insecticide.[1] Its herbicidal mechanism of

action involves the inhibition of photosynthesis in plants, while its insecticidal effect is achieved

by disrupting the nervous system of insects.[1]

Preclinical Toxicity Profile of Dimezone S
The initial toxicity profile of Dimezone S has been characterized through acute toxicity studies

and hazard classifications.

Acute Toxicity Data
Quantitative data from acute oral toxicity studies are summarized below.
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Test Type Species Route Dose Effect Source

LD50 Mouse Oral 283 mg/kg -

National

Technical

Information

Service[1]

LD50 Rat Oral 566 mg/kg
Behavioral:

Somnolence
[1]

Hazard Identification and Classification
Dimezone S is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazards:

Acute Toxicity (Oral), Category 4: Harmful if swallowed.[1][6]

Skin Irritation, Category 2: Causes skin irritation.[1]

Eye Irritation, Category 2: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure), Category 3: May cause respiratory

irritation.[1]

Skin Sensitization: May cause sensitization by skin contact.[1][7]

GHS Label Elements:

Pictogram:

Signal Word: Warning[1][6]

Hazard Statements:

H302: Harmful if swallowed.[1][6]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Risk Statements (older classification):

R22: Harmful if swallowed.[1]

R36/37/38: Irritating to eyes, respiratory system and skin.[1]

R43: May cause sensitization by skin contact.[1]

The workflow for GHS hazard identification and communication is a critical component of

chemical safety assessment.
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Hazard Assessment

Hazard Communication

Collect Toxicity Data
(e.g., LD50, Irritation Studies)

Classify Substance
(According to GHS Criteria)

Analyze

Generate Safety Data Sheet (SDS)

Create Product Label

Assign Pictograms
(e.g., Exclamation Mark)

Assign Signal Word
('Warning')

Assign Hazard Statements
(H302, H315, etc.)
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Preparation Phase

Dosing Phase

Observation Phase (14 Days)

Analysis Phase

Select Test Animals
(e.g., Rats, Mice)

Acclimatize Animals

Fast Animals Overnight

Assign Animals to Dose Groups
(incl. Control)

Prepare Dimezone S Doses

Administer Single Oral Dose

Observe for Clinical Signs
& Mortality Record Body Weight

Perform Gross Necropsy

Calculate LD50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Initial Toxicity and Safety Profile of Dimezone: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581554#initial-toxicity-and-safety-profile-of-
dimezone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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